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Compound of Interest

Compound Name: Kanamycin

Cat. No.: B1662678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the molecular

weight and chemical formula of kanamycin monosulfate. It is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development and

analysis.

Quantitative Data Summary
The molecular characteristics of kanamycin A, sulfuric acid, and kanamycin monosulfate are

summarized in the table below for easy reference and comparison.

Compound Chemical Formula Molar Mass ( g/mol )

Kanamycin A C₁₈H₃₆N₄O₁₁ 484.50[1][2]

Sulfuric Acid H₂SO₄ 98.079[3][4][5]

Kanamycin Monosulfate C₁₈H₃₈N₄O₁₅S 582.58[6][7]

Experimental Protocols for Formula and Molecular
Weight Determination
The determination of the chemical formula and molecular weight of a compound like

kanamycin monosulfate involves a combination of analytical techniques. The two primary
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methods employed are elemental analysis and mass spectrometry.

Elemental Analysis for Empirical Formula Determination
Elemental analysis is a fundamental technique used to determine the elemental composition of

a compound.[3] This process helps in establishing the empirical formula, which represents the

simplest whole-number ratio of atoms of each element in the compound.[1][8]

Methodology:

Sample Preparation: A precisely weighed sample of kanamycin monosulfate is prepared for

analysis.

Combustion Analysis: The sample is combusted in a controlled environment, typically in the

presence of an oxidant. This process converts the constituent elements into simple gaseous

compounds (e.g., CO₂, H₂O, N₂, SO₂).

Separation and Detection: The resulting gases are separated using chromatographic

techniques and quantified by specific detectors.

Data Analysis: The mass of each element in the original sample is calculated from the

quantities of the gaseous products.

Empirical Formula Calculation: The mass percentages of the elements are used to determine

the molar ratios, which are then simplified to the smallest whole numbers to yield the

empirical formula.

Mass Spectrometry for Molecular Weight Determination
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions.[9] It is the primary method for determining the precise molecular weight of a

compound, which, in conjunction with the empirical formula, allows for the determination of the

molecular formula.[2]

Methodology:

Ionization: The kanamycin monosulfate sample is introduced into the mass spectrometer

and ionized. Common ionization techniques for large, non-volatile molecules like
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aminoglycosides include Electrospray Ionization (ESI) and Matrix-Assisted Laser

Desorption/Ionization (MALDI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by a mass analyzer (e.g., Time-of-Flight (TOF), Quadrupole, or Ion Trap).

Detection: A detector measures the abundance of ions at each mass-to-charge ratio.

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion (M+), from which the molecular weight of the compound can be accurately

determined. High-resolution mass spectrometry can provide highly accurate mass

measurements, further confirming the elemental composition.[2]

Workflow for Molecular Formula and Weight
Determination
The logical progression for determining the molecular formula and weight of kanamycin
monosulfate is illustrated in the following diagram.
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Caption: Workflow for determining the molecular formula of kanamycin monosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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